Cas no 2002-28-0 (erythro-2-Pentulose,1,5-bis(dihydrogen phosphate))

• Product name: erythro-2-Pentulose,1,5-bis(dihydrogen phosphate)
• CAS No: 2002-28-0
• MF: C₅H₁₂O₁₁P₂
• MW: 310.08970451355
• CID: 261892
• PubChem ID: 123658

erythro-2-Pentulose,1,5-bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• erythro-2-Pentulose,1,5-bis(dihydrogen phosphate)
• [(2R,3R)-2,3-dihydroxy-4-oxo-5-phosphonooxypentyl] dihydrogen phosphate
• Q418860
• Ribulose-1,5-bis-P
• C01182
• D-Ribulose diphosphate [MI]
• CHEBI:16710
• D-Ribulose 1,5-diphosphate
• F43463CC-DA7F-48A6-B612-7A3C1BA197DC
• ribulose 1,5-bisphosphate
• D-Ribulose diphosphate
• 24218-00-6
• D-Erythro-pentulose, diphosphate
• RuDP
• J-008280
• [(2R,3R)-2,3-dihydroxy-4-keto-5-phosphonooxy-pentyl] dihydrogen phosphate
• 1,5-di-O-phosphono-D-ribulose
• D-Erythro-2-pentulose, bis(dihydrogen phosphate)
• Ribulose 1,5-diphosphate
• ribulose-1,5-bisphosphat
• D-Erythro-pentulose, bis(dihydrogen phosphate)
• DTXSID30173837
• ribulose-1,5 diphosphate
• RIBULOSE-1,5-DIPHOSPHATE
• erythro-2-Pentulose, 1,5-bis(dihydrogen phosphate)
• D-Erythro-2-pentulose, 1,5-bis(dihydrogen phosphate)
• SCHEMBL26828
• D-ribulose 1,5-bis(dihydrogen phosphate)
• D-Erythro-pentulose, 1,5-bis(dihydrogen phosphate)
• D-Ribulose 1,5-bisphosphate sodium salt
• D-erythro-pentulose 1,5-bis(dihydrogen phosphate)
• 1,5-di-O-phosphono-D-erythro-pent-2-ulose
• Ribulose-1,5-bisphosphate
• UNII-BR374X7NAH
• 14689-84-0 free acid
• D-ribulose-1,5-bisphosphate
• [(2R,3R)-2,3-bis(oxidanyl)-4-oxidanylidene-5-phosphonooxy-pentyl] dihydrogen phosphate
• BR374X7NAH
• 2002-28-0
• D-Ribulose 1,5-bisphosphate

• Inchi： InChI=1S/C5H12O11P2/c6-3(1-15-17(9,10)11)5(8)4(7)2-16-18(12,13)14/h3,5-6,8H,1-2H2,(H2,9,10,11)(H2,12,13,14)/t3-,5-/m1/s1
• InChI Key： YAHZABJORDUQGO-NQXXGFSBSA-N
• SMILES： OP(OC[C@H]([C@H](C(COP(=O)(O)O)=O)O)O)(O)=O

Computed Properties

• Exact Mass: 309.98548519g/mol
• Monoisotopic Mass: 309.98548519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 191Ų